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Introduction

Dimetridazole (DMZ) is a nitroimidazole derivative with broad-spectrum anti-anaerobic and antiprotozoal

activity, historically used in poultry for controlling blackhead disease (histomonosis) in poultry. Despite its

efficacy, DMZ and its metabolites have been shown to possess genotoxic and carcinogenic properties,

leading to bans in many countries for use in food-producing animals. The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) has established that DMZ should not be detectable in any animal

foods, creating a need for highly sensitive analytical methods to monitor compliance. This application note

provides detailed protocols for the sample preparation and analysis of DMZ and its metabolites in eggs,

supporting regulatory monitoring and food safety programs.

The primary metabolite of DMZ, 2-hydroxymethyl-1-methyl-5-nitroimidazole (HMMNI), consistently

appears at higher concentrations than the parent compound in eggs and tissues, making its simultaneous

detection essential for accurate residue monitoring. Establishing withdrawal periods and egg abandonment

times is critical for ensuring food safety, with studies recommending approximately 14 days after drug

withdrawal to ensure residue depletion. The methods described herein enable reliable detection at

concentrations required to enforce current regulatory limits, with sufficient sensitivity to monitor compliance

with the strictest standards.
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HPLC-APCI-MS Method for Confirmatory Analysis

Principle

This method enables the confirmatory analysis of dimetridazole, ronidazole, and their common metabolite

(HMMNI) in egg samples using high performance liquid chromatography with atmospheric pressure

chemical ionization mass spectrometry (HPLC-APCI-MS). The method provides high specificity and

sensitivity with a detection limit of 0.1 μg/kg for DMZ and RNZ, and 0.5 μg/kg for HMMNI, making it

suitable for statutory residue testing in surveillance programs.

Materials and Reagents

Solvents: Ethyl acetate, n-hexane, methanol, acetonitrile (all HPLC grade)

Acids and bases: Formic acid, ammonia solution
SPE cartridges: Strong cation exchange (SCX) solid phase extraction columns

Standards: DMZ, RNZ, and HMMNI certified reference standards
Equipment: Centrifuge, vortex mixer, nitrogen evaporator, HPLC-APCI-MS system

Sample Preparation Procedure

Homogenization: Thoroughly homogenize whole egg samples (yolk and white mixed) until uniform

consistency.
Weighing: Accurately weigh 4.0 ± 0.01 g of homogenized egg sample into a 15 mL centrifuge tube.

Extraction:
Add 10 mL of ethyl acetate to the sample

Vortex mix thoroughly for 1 minute
Shake at 300 rpm for 10 minutes

Centrifuge at 4°C, 8,000 rpm for 5 minutes
Repeat extraction: Perform a second extraction of the sample residue using the same method and

combine the supernatants.
Concentration: Transfer exactly 10 mL of the combined extract and evaporate to dryness under a

gentle stream of nitrogen.
Clean-up:

Reconstitute the dried residue in 1 mL of initial mobile phase
Add 5 mL of n-hexane, vortex mix thoroughly
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Centrifuge at 4°C, 8,000 rpm for 5 minutes

Discard the upper n-hexane layer
Filtration: Pass the lower aqueous phase through a 0.22 μm membrane filter prior to HPLC analysis.

HPLC-APCI-MS Conditions

Parameter Condition

Column Phenomenex Luna C18 (150 mm × 2 mm, 5 μm)

Column Temperature 30°C

Injection Volume 5 μL

Flow Rate 0.25 mL/min

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile

Gradient Program 0 min: 90% A; 5 min: 70% A; 6 min: 90% A; 8 min: 90% A

Ionization Mode Atmospheric Pressure Chemical Ionization (APCI)

Detection Positive [M + H]⁺ ions at m/z 142 (DMZ), 145 (internal standard)

Method Performance

Limit of Detection: 0.1 μg/kg for DMZ and RNZ; 0.5 μg/kg for HMMNI

Recovery: Mean recoveries of 65% for DMZ, 87% for RNZ, and 75% for HMMNI in fortified egg
samples

Precision: RSDs of 22% for DMZ, 11% for RNZ, and 14% for HMMNI (n = 10)
Throughput: Approximately 20 samples can be extracted in 4 hours

HPLC-MS/MS Method for High-Sensitivity Analysis
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Principle

This high-performance liquid chromatography tandem mass spectrometry (HPLC-MS/MS) method

provides enhanced sensitivity and selectivity for the simultaneous determination of DMZ and its metabolite

HMMNI in eggs. With detection limits of 0.5 ng/g and quantification limits of 1.0 ng/g, this method meets

the most stringent regulatory requirements for DMZ monitoring.

Materials and Reagents

Internal Standard: Deuteriated DMZ (DMZ-d3)

Extraction Solvents: Ethyl acetate, n-hexane
SPE Cartridges: MCX solid phase extraction columns

Mobile Phase Components: 0.1% formic acid in water, acetonitrile
Standards: DMZ and HMMNI certified reference materials

Sample Preparation Workflow

The following diagram illustrates the complete sample preparation workflow for the HPLC-MS/MS method:
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Homogenized Egg Sample

Weigh 4.0 ± 0.01 g sample

Add 10 mL Ethyl Acetate
Vortex 1 min

Shake 10 min at 300 rpm

Centrifuge 5 min at 4°C, 8000 rpm

Repeat Extraction
Combine Supernatants

Evaporate to Dryness
under N₂ Stream

Reconstitute in 1 mL
Initial Mobile Phase

Add 5 mL n-hexane
Vortex & Centrifuge

Discard Hexane Layer

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 12 Tech Support

https://www.smolecule.com/products/s526205?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Filter through
0.22 μm Membrane

HPLC-MS/MS Analysis

Click to download full resolution via product page

HPLC-MS/MS Instrument Parameters

Parameter Condition

Column Phenomenex Luna C18 (150 mm × 2 mm, 5 μm)

Column Temperature 30°C

Injection Volume 5 μL

Flow Rate 0.25 mL/min

Mobile Phase A: 0.1% formic acid in water; B: Acetonitrile

Gradient Program 0 min: 90% A; 5 min: 70% A; 6 min: 90% A; 8 min: 90% A

Ion Source Electrospray Ionization (ESI) positive mode

Ion Spray Voltage 4,500 V

Source Temperature 500°C

MRM Transitions DMZ: 142.2 → 95.9/80.9; HMMNI: 158.2 → 140.4/54.8

Method Performance
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Linearity: Strong linear relationship (r² > 0.99) over 1-100 ng/g range

Limit of Detection: 0.5 ng/g for both DMZ and HMMNI
Limit of Quantification: 1.0 ng/g for both DMZ and HMMNI

Recovery: Average recoveries of 84.90% to 103.01% across tissues and eggs
Precision: Coefficients of variation below 15% for both intra-day and inter-day analyses

Analytical Performance Comparison

Method Validation Data

The following table summarizes the performance characteristics of different analytical methods for DMZ and

metabolite determination in eggs:

Method
Detection
Limit (μg/kg)

Quantification
Limit (μg/kg)

Recovery (%)
Precision
(RSD%)

Reference

HPLC-APCI-
MS

DMZ: 0.1;

HMMNI: 0.5

- DMZ: 65;

HMMNI: 75

DMZ: 22;

HMMNI: 14

[1]

HPLC-MS/MS 0.5 1.0 84.9-103.0 <15 [2]

LC-
Thermospray
MS

5.0 - 93-102 1.2-7.7 [3] [4]

HPLC-UV 0.5 - DMZ: 77;

HMMNI: 80

DMZ: 14.9;

HMMNI: 18.2

[1]

LC-MS/MS DMZ: 0.009;

HMMNI: 0.03

- DMZ: 90.4-98.5;

HMMNI: 85.2-
102.5

DMZ: <4.4;

HMMNI: <5.6

[5]

Residue Depletion Patterns
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Understanding the residue depletion profile of DMZ and its metabolites is essential for establishing

appropriate withdrawal times. Studies with laying hens fed a diet containing 500 mg/kg DMZ for 10

consecutive days revealed:

Peak residue concentrations occur on the first day after drug withdrawal

HMMNI concentrations consistently exceed parent DMZ levels throughout the depletion period
Elimination half-lives of 0.45 days for DMZ and 0.66 days for HMMNI in eggs

Recommended withdrawal period: 14 days after drug cessation for eggs

Workflow Integration and Visual Summary

Complete Analytical Process

The overall process from sample collection to final analysis integrates both preparation and analytical phases

as follows:
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Sample Preparation Phase

Analysis Phase

Egg Sample
Collection

Sample Preparation
(Homogenization, Extraction, Clean-up)

Chromatographic
Separation

Mass Spectrometric
Detection

Data Analysis &
Reporting

Extraction: Ethyl Acetate

Clean-up: n-hexane partition

Concentration: N₂ evaporation

Filtration: 0.22 μm membrane

HPLC Separation: C18 column

Mobile Phase: Gradient elution

Detection: MS/MS MRM mode

Click to download full resolution via product page

Practical Considerations and Troubleshooting

Critical Method Parameters
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Sample Homogenization: Ensure complete homogenization of whole eggs (yolk and white) as

residue distribution may vary between components
Extraction Efficiency: Two successive extractions with ethyl acetate are necessary to achieve >80%
recovery of target analytes
Matrix Effects: Use of deuterated internal standards (DMZ-d3) is recommended to compensate for

matrix suppression/enhancement effects in mass spectrometric detection
Clean-up Efficiency: The n-hexane wash step effectively removes lipidic interferences without

significant loss of target analytes

Analytical Quality Control

System Suitability: Check sensitivity, retention time stability, and peak shape prior to sample
analysis

Process Controls: Include method blanks, spiked samples, and reference materials in each
batch to monitor contamination and performance

Calibration: Use matrix-matched calibration standards to account for matrix effects, particularly in
LC-MS/MS analysis

Confirmatory Criteria: For positive findings, ensure ion ratio compliance (within ±20% of reference
standards) and retention time match (within ±2.5% of reference standards)

Conclusion

These application notes provide comprehensive protocols for the determination of dimetridazole and its

metabolite HMMNI in eggs using robust and sensitive analytical methods. The HPLC-APCI-MS method

serves as a reliable confirmatory procedure, while the HPLC-MS/MS approach offers superior sensitivity

for monitoring compliance with the strictest regulatory limits. Proper sample preparation through efficient

extraction and clean-up is essential for achieving accurate results, particularly at the low detection limits

required for DMZ monitoring. These methods have been successfully applied in surveillance programs and

provide the scientific foundation for ensuring the safety of egg products relative to nitroimidazole drug

residues.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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